Cas no 62919-39-5 (Benzoic acid, 3,3'-sulfinylbis[6-hydroxy-)

• Product Name: Benzoic acid, 3,3'-sulfinylbis[6-hydroxy-
• CAS No: 62919-39-5
• MF: C₁₄H₁₀O₇S
• MW: 322.290003299713
• CID: 428777
• PubChem ID: 12337641
• Update Time: 2025-04-19

Benzoic acid, 3,3'-sulfinylbis[6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 5-(3-carboxy-4-hydroxyphenyl)sulfinyl-2-hydroxybenzoic acid
• 3,3'-Sulfinylbis(6-hydroxybenzoic acid)
• DTXSID90491584
• 62919-39-5
• Benzoic acid, 3,3'-sulfinylbis[6-hydroxy-

• Inchi： 1S/C14H10O7S/c15-11-3-1-7(5-9(11)13(17)18)22(21)8-2-4-12(16)10(6-8)14(19)20/h1-6,15-16H,(H,17,18)(H,19,20)
• InChI Key： MJUCCYDELMSJEH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)O)(C1C=CC(=C(C(=O)O)C=1)O)=O

Computed Properties

• Exact Mass: 322.0147
• Monoisotopic Mass: 322.01472383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 132.13